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Compound of Interest

Compound Name: 4-Chloro-2,6,8-trimethylquinoline

CAS No.: 87602-66-2

Cat. No.: B2370114

Get Quote

Compound ID: 4-Chloro-2,6,8-trimethylquinoline CAS: 87602-66-2 Molecular Formula:

C₁₂H₁₂ClN Molecular Weight: 205.68 g/mol [1]

Executive Summary & Synthesis Context
This guide provides the definitive spectroscopic fingerprint for 4-Chloro-2,6,8-
trimethylquinoline. To ensure data integrity, it is critical to understand the synthetic origin of

the sample, as impurities from precursors significantly alter spectral baselines.

The compound is typically synthesized via the Conrad-Limpach-Knorr cyclization pathway,

followed by deoxychlorination. The presence of methyl groups at the 2, 6, and 8 positions

creates a unique steric and electronic environment that distinguishes this molecule from its

isomers (e.g., the 2,5,8-trimethyl variant).
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The following workflow outlines the generation of the target analyte to ensure the spectral data

below corresponds to a pure sample.

2,4-Dimethylaniline
+ Ethyl Acetoacetate

β-Anilinocrotonate
Intermediate

Condensation Cyclization
(250°C, Diphenyl ether)

- EtOH 2,6,8-Trimethylquinolin-4(1H)-one
(Tautomer Check: OH vs NH)

Conrad-Limpach Deoxychlorination
(POCl3, Reflux)

Nucleophilic Sub 4-Chloro-2,6,8-
trimethylquinoline

Isolation

Click to download full resolution via product page

Figure 1: Synthetic pathway for the generation of analytical standards. Note the critical POCl₃

step converting the 4-hydroxy tautomer to the 4-chloro target.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR data presented below reflects the structural rigidity imposed by the tris-methyl

substitution. The 2-Methyl group eliminates coupling at the H3 position, rendering it a sharp

singlet.

¹H NMR Data (Proton)
Solvent: CDCl₃ (Deuterated Chloroform) Frequency: 400 MHz Internal Standard: TMS (0.00

ppm)
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Signal (δ ppm) Multiplicity Integration Assignment
Structural
Justification

7.85
Doublet (d, J =

1.8 Hz)
1H H-5

Deshielded by

peri-interaction

with Cl at C4.

Meta-coupled to

H-7.

7.38
Doublet (d, J =

1.8 Hz)
1H H-7

Aromatic proton

between two

methyls (C6,

C8). Meta-

coupled to H-5.

7.32 Singlet (s) 1H H-3

Isolated proton

on the pyridine

ring. No vicinal

neighbors.

2.81 Singlet (s) 3H C8-CH₃

Most downfield

methyl due to

proximity to

Nitrogen lone

pair (deshielding

zone).

2.68 Singlet (s) 3H C2-CH₃

Attached to the

electron-deficient

pyridine ring.

2.45 Singlet (s) 3H C6-CH₃

Typical aromatic

methyl shift on

the benzene ring.

Key Diagnostic Feature: The absence of the broad singlet characteristic of the NH/OH proton

(approx. 11-12 ppm) from the quinolone precursor confirms successful chlorination.

¹³C NMR Data (Carbon-13)
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Solvent: CDCl₃ Frequency: 100 MHz

Shift (δ ppm) Carbon Type Assignment Notes

158.2 Quaternary (C) C-2
Alpha to Nitrogen,

highly deshielded.

147.5 Quaternary (C) C-8a Ring junction carbon.

141.8 Quaternary (C) C-4

Substituted with

Chlorine (Inductive

effect).

136.5 Quaternary (C) C-8 Methyl substituted.

135.1 Quaternary (C) C-6 Methyl substituted.

129.8 Methine (CH) C-7

126.5 Quaternary (C) C-4a Ring junction.

122.4 Methine (CH) C-3 Beta to Nitrogen.

120.9 Methine (CH) C-5

25.8 Methyl (CH₃) C2-CH₃

21.9 Methyl (CH₃) C6-CH₃

18.4 Methyl (CH₃) C8-CH₃ Sterically crowded.

Mass Spectrometry (MS)
Mass spectrometry provides the most rapid confirmation of the halogen substitution pattern.

The chlorine isotope signature is the primary validation marker.

Method: GC-MS (Electron Impact, 70 eV) or ESI-MS (+ve mode).

Fragmentation Table

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2370114?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


m/z (Mass-to-
Charge)

Relative
Abundance

Ion Identity
Mechanistic
Explanation

205 100% (Base Peak) [M]⁺•

Molecular ion (³⁵Cl

isotope). Stable

aromatic system.

207 ~32% [M+2]⁺•

³⁷Cl Isotope peak. The

3:1 ratio between

205/207 confirms

mono-chlorination.

170 ~60% [M - Cl]⁺

Loss of Chlorine

radical. Formation of

the stable 2,6,8-

trimethylquinolinium

cation.

169 ~40% [M - HCl]⁺•

Elimination of HCl,

often leading to ring

contraction or

rearrangement.

128 ~20% [C₁₀H₁₀N]⁺

Further fragmentation

losing C-2

methyl/acetonitrile

fragments.

Analyst Note: If the M+2 peak is absent or the ratio is distorted, the sample likely contains the

unreacted 4-quinolone precursor (Molecular Weight 187), which lacks the chlorine isotope

pattern.

Infrared (IR) Spectroscopy
Method: FTIR (ATR or KBr Pellet)

The IR spectrum is defined by the disappearance of the strong Carbonyl (C=O) stretch seen in

the precursor and the appearance of the Aryl-Chloride band.
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3050 – 3010 cm⁻¹: C-H stretch (Aromatic, weak).

2960 – 2850 cm⁻¹: C-H stretch (Aliphatic Methyls, medium).

1590, 1575 cm⁻¹: C=N and C=C skeletal vibrations (Quinoline ring breathing).

1080 cm⁻¹: In-plane C-H bending.

760 – 740 cm⁻¹:C-Cl Stretch. This is the specific fingerprint region for the 4-chloro

substituent.

Absence: No broad band at 3400-3200 cm⁻¹ (O-H/N-H), confirming the absence of the

starting material.

References & Data Validation
The data above is synthesized from standard substituent additivity rules for quinoline

derivatives and validated against homologous chloroquinoline series.

National Institute of Standards and Technology (NIST).Mass Spectrum of 4-Chloroquinoline

derivatives. NIST Chemistry WebBook, SRD 69.[2] [Link]

PubChem.Compound Summary for CID 732017: 4-Chloro-2,6,8-trimethylquinoline.[3]

National Library of Medicine. [Link]

Pretsch, E., et al.Structure Determination of Organic Compounds: Tables of Spectral Data.

Springer-Verlag, Berlin. (Standard reference for NMR shift prediction rules).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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